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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of the bioreducible lipid, BAMEA-O16B, in the formulation of lipid nanoparticles (LNPs) for

targeted gene delivery. BAMEA-O16B-formulated LNPs are particularly effective for the

delivery of messenger RNA (mRNA) for applications such as CRISPR/Cas9 gene editing, with

a primary targeting efficiency towards hepatocytes in the liver.

Introduction
BAMEA-O16B is a bioreducible ionizable lipid that serves as a key component in the

formulation of LNPs for nucleic acid delivery. Its unique structure incorporates disulfide bonds,

which are designed to be cleaved in the reductive intracellular environment. This mechanism

facilitates the efficient release of the encapsulated genetic material, such as mRNA, into the

cytoplasm of target cells, leading to effective protein expression or gene editing. When

formulated with other lipid components, BAMEA-O16B LNPs have demonstrated high efficacy

in delivering functional genetic payloads both in vitro and in vivo.
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The targeted gene delivery and intracellular release mechanism of BAMEA-O16B LNPs

involves several key steps. The LNPs are typically administered intravenously and accumulate

primarily in the liver. Cellular uptake is mediated by endocytosis. Once inside the endosome,

the acidic environment and the intracellular reductive environment, rich in molecules like

glutathione, act on the BAMEA-O16B lipid. The disulfide bonds within BAMEA-O16B are

cleaved, leading to a change in the lipid's structure and the destabilization of the LNP. This

disruption of the endosomal membrane allows the encapsulated mRNA to escape into the

cytoplasm, where it can be translated by the cellular machinery to produce the desired protein,

such as the Cas9 nuclease for gene editing.
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Figure 1: Mechanism of BAMEA-O16B LNP-mediated mRNA delivery.
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Quantitative Data
The following tables summarize the quantitative data regarding the efficiency of BAMEA-O16B

LNPs in gene delivery applications.

Parameter Cell Line/Model Target Gene Efficiency Reference

GFP Knockout

Human

Embryonic

Kidney (HEK)

cells

Green

Fluorescent

Protein (GFP)

Up to 90% [1][2]

PCSK9

Knockdown
C57BL/6 Mice

Proprotein

convertase

subtilisin/kexin

type 9 (PCSK9)

80% reduction in

serum levels
[1][2]

Table 1: In Vitro and In Vivo Gene Editing Efficiency

Organ
Relative

Expression/Accumulation
Reference

Liver High [1][2]

Spleen Low [2]

Lungs Low [2]

Heart Low [2]

Kidneys Low [2]

Table 2: In Vivo Biodistribution of BAMEA-O16B LNPs (Following intravenous administration in

mice)

Experimental Protocols
Synthesis of BAMEA-O16B Lipid
This protocol describes the synthesis of the BAMEA-O16B lipid via a Michael addition reaction.
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Materials:

Amine head group (specific amine used in the original synthesis)

Acrylate with a disulfide bond and a C16 tail

Teflon-lined glass screw-top vial (5 mL)

Stirring apparatus

Silica gel for flash chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Nuclear Magnetic Resonance (NMR) spectrometer for characterization

Procedure:

In a 5 mL Teflon-lined glass screw-top vial, add the amine head group and the acrylate tail in

a molar ratio of 1:3.3.[3]

Stir the reaction mixture at 75°C for 3 days.[3]

After cooling the reaction to room temperature, purify the crude product using flash

chromatography on silica gel.[3]

Confirm the chemical structure of the purified BAMEA-O16B lipid using ¹H NMR.[3]
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Figure 2: Workflow for the synthesis of BAMEA-O16B lipid.
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Formulation of BAMEA-O16B Lipid Nanoparticles (LNPs)
This protocol outlines the formulation of BAMEA-O16B LNPs encapsulating mRNA using a lipid

film hydration and dialysis method.

Materials:

BAMEA-O16B lipid

Cholesterol

1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

(DSPE-PEG2000)

Chloroform

Ethanol

Sodium acetate buffer

mRNA (e.g., Cas9 mRNA and sgRNA)

Dialysis tubing (MWCO 10,000)

Phosphate-buffered saline (PBS)

Procedure:

Dissolve BAMEA-O16B, cholesterol, and DOPE in chloroform in a glass bottle. A typical

weight ratio of BAMEA-O16B to DOPE is 4:1.[3]

Dry the lipid mixture overnight in a fume hood to form a thin lipid film.[3]

Hydrate the lipid film with a mixed solution of ethanol and sodium acetate buffer.[3]

In a separate glass bottle, prepare a solution of DSPE-PEG2000 and the mRNA cargo (e.g.,

26.6 µg Cas9 mRNA and 26.6 µg sgRNA).[3]
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Add the hydrated lipid solution dropwise to the DSPE-PEG2000/mRNA solution while

stirring.[3]

Transfer the resulting LNP solution to a dialysis bag (MWCO 10,000) and dialyze against

PBS to remove excess ethanol and sodium acetate.[3]

Characterize the formulated LNPs for size and zeta potential using a Zetasizer.
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Figure 3: Workflow for BAMEA-O16B LNP formulation.
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In Vivo Gene Delivery in Mice
This protocol provides a general guideline for the intravenous administration of BAMEA-O16B

LNPs for targeted gene delivery to the liver in mice.

Materials:

BAMEA-O16B LNPs encapsulating the desired mRNA (e.g., Cas9 mRNA and sgRNA

targeting a specific gene).

C57BL/6 mice (or other appropriate strain).

Sterile PBS or other suitable vehicle for injection.

Insulin syringes or other appropriate injection equipment.

Animal handling and monitoring equipment.

Procedure:

Dilute the BAMEA-O16B LNP formulation to the desired concentration in sterile PBS. A

typical mRNA dosage is 0.6 mg/kg.[1][2]

Administer the LNP solution to the mice via tail vein injection.[1][2]

Monitor the animals for any adverse effects.

At a predetermined time point post-injection (e.g., 24-72 hours), collect blood samples for

serum analysis (e.g., ELISA for target protein knockdown) or harvest organs for

biodistribution and gene expression analysis.[1][2]

For biodistribution studies, organs can be homogenized and analyzed for the presence of the

delivered nucleic acid or the expression of a reporter gene (e.g., luciferase).[1][2]

Conclusion
BAMEA-O16B is a potent bioreducible lipid for the formulation of LNPs for targeted gene

delivery. The protocols and data presented here provide a foundation for researchers to utilize
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this technology for a variety of applications, particularly those requiring efficient delivery of

mRNA to the liver for gene editing or protein expression. Further optimization of the formulation

and delivery parameters may be necessary for specific applications and target tissues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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